4-(2,5-Dioxo-3-(4-chlorophenyl)-3-methyl-1-pyrrolidinyl)benzenesulfonamide

Specification

• CAS No.: 28103-45-9
• Molecular Formula: C17H15ClN2O4S
• Molecular Weight: 378.8 g/mol
• IUPAC Name: 4-[3-(4-chlorophenyl)-3-methyl-2,5-dioxopyrrolidin-1-yl]benzenesulfonamide
• Standard InChI: InChI=1S/C17H15ClN2O4S/c1-17(11-2-4-12(18)5-3-11)10-15(21)20(16(17)22)13-6-8-14(9-7-13)25(19,23)24/h2-9H,10H2,1H3,(H2,19,23,24)
• Standard InChI Key: HWKLLEASJCIBRD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)N)C3=CC=C(C=C3)Cl

Introduction

4-(2,5-Dioxo-3-(4-chlorophenyl)-3-methyl-1-pyrrolidinyl)benzenesulfonamide is a complex organic compound featuring a benzenesulfonamide backbone with a pyrrolidine ring. This compound is characterized by its unique combination of functional groups, including a dioxo-substituted pyrrolidine ring and a 4-chlorophenyl moiety. The presence of these groups contributes to its potential chemical reactivity and biological activity.

Molecular Formula and Weight

• Molecular Formula: C17H15ClN2O4S

• Molecular Weight: Approximately 378.8 g/mol.

Structural Features

The compound includes:

• A benzenesulfonamide core.

• A pyrrolidine ring with 2,5-dioxo substituents.

• A 3-methyl group attached to the pyrrolidine ring.

• A 4-chlorophenyl group attached to the pyrrolidine ring.

Synonyms and Identifiers

• CAS Number: 65116-66-7.

• PubChem CID: 3049671.

• Synonyms: 4-(2,5-Dioxo-3-(2-chlorophenyl)-3-methyl-1-pyrrolidinyl)benzenesulfonamide, PB 176.

Synthesis and Chemical Reactivity

The synthesis of 4-(2,5-Dioxo-3-(4-chlorophenyl)-3-methyl-1-pyrrolidinyl)benzenesulfonamide typically involves several key steps, including the formation of the pyrrolidine ring and the introduction of the benzenesulfonamide moiety. The chemical reactivity of this compound can be attributed to the presence of reactive functional groups such as the sulfonamide and dioxo groups, which can participate in various chemical reactions.

Biological Activity and Potential Applications

While specific biological activities of 4-(2,5-Dioxo-3-(4-chlorophenyl)-3-methyl-1-pyrrolidinyl)benzenesulfonamide are not extensively documented, compounds with similar structures often exhibit potential therapeutic properties. These may include antimicrobial, anti-inflammatory, or other pharmacological activities, depending on the specific interactions with biological targets.

Comparison with Related Compounds

Compound Name	Structure Features	Unique Aspects
4-(2,5-Dioxo-3-(4-chlorophenyl)-3-methyl-1-pyrrolidinyl)benzenesulfonamide	Benzenesulfonamide with a dioxo-substituted pyrrolidine ring and a 4-chlorophenyl group	Presence of both sulfonamide and dioxo groups enhances reactivity
4-(2,5-Dioxo-3-phenyl-1-imidazolidinyl)benzenesulfonamide	Imidazolidine ring instead of pyrrolidine	Different ring structure affects chemical properties
4-Chloro-N-(2-chlorophenyl)benzenesulfonamide	No pyrrolidine or imidazolidine ring	Simplified structure without dioxo substituents